Cas no 2229298-46-6 (2-{1H-pyrrolo2,3-bpyridin-3-yl}propanal)

• Product Name: 2-{1H-pyrrolo2,3-bpyridin-3-yl}propanal
• CAS No: 2229298-46-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6202632
• PubChem ID: 165609408
• Update Time: 2025-05-23

2-{1H-pyrrolo2,3-bpyridin-3-yl}propanal Chemical and Physical Properties

Names and Identifiers

• 2-{1H-pyrrolo2,3-bpyridin-3-yl}propanal
• EN300-1761035
• 2229298-46-6
• 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanal

• Inchi： 1S/C10H10N2O/c1-7(6-13)9-5-12-10-8(9)3-2-4-11-10/h2-7H,1H3,(H,11,12)
• InChI Key： GZOXNYLNXVRLNX-UHFFFAOYSA-N
• SMILES： O=CC(C)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-{1H-pyrrolo2,3-bpyridin-3-yl}propanal

2-{1H-Pyrrolo[2,3-b]pyridin-3-yl}propanal: A Comprehensive Overview

The compound with CAS No. 2229298-46-6, known as 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanal, is a fascinating organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolopyridine ring system with an aldehyde functional group. The pyrrolo[2,3-b]pyridine moiety is a bicyclic structure that has been extensively studied due to its potential as a scaffold for drug discovery and advanced materials.

Recent studies have highlighted the importance of pyrrolo[2,3-b]pyridine derivatives in the development of novel therapeutics. For instance, researchers have explored the ability of these compounds to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). The presence of the aldehyde group in 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanal adds further functional versatility, enabling the molecule to participate in various chemical reactions, including condensation and oxidation processes. This makes it a valuable building block in organic synthesis.

In terms of synthesis, 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanal can be prepared through a variety of methods, including cyclization reactions and tandem coupling strategies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate the formation of the pyrrolopyridine ring system. This method not only enhances reaction efficiency but also improves the overall yield and purity of the compound.

The biological activity of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanal has been a focal point of recent research. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to inhibit certain enzymes associated with cancer progression has further underscored its potential as an anticancer agent.

From a materials science perspective, pyrrolo[2,3-b]pyridine derivatives like 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanal have shown remarkable electronic properties. These include high electron mobility and strong fluorescence emission, which make them ideal candidates for applications in organic electronics and optoelectronics. For example, they have been used as active layers in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), demonstrating excellent performance under various operating conditions.

The versatility of 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanal extends to its role in chemical biology. Researchers have utilized this compound as a probe for studying cellular signaling pathways and protein interactions. Its ability to penetrate cellular membranes and interact with intracellular targets has made it a valuable tool in drug discovery efforts.

In conclusion, CAS No. 2229298-46-6, or 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanal, represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and chemical biology. As research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing both scientific understanding and technological innovation.